Cas no 143883-73-2 (2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid)
143883-73-2 structure
Product Name:2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid
CAS No:143883-73-2
MF:C8H7BrO5
MW:263.042182207108
CID:2776856
PubChem ID:14992043
Update Time:2025-04-21
2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 143883-73-2
- 2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid
- DTXSID10566642
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- Inchi: 1S/C8H7BrO5/c1-14-4-2-3(8(12)13)5(9)7(11)6(4)10/h2,10-11H,1H3,(H,12,13)
- InChI Key: FKXVJJUTKUVGFG-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=C(C=C1C(=O)O)OC)O)O
Computed Properties
- Exact Mass: 261.94769Da
- Monoisotopic Mass: 261.94769Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 87Ų
2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
143883-73-2 (2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid) Related Products
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